1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea

• IUPAC Name: 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea
• InChI: InChI=1S/C8H13N5O/c1-5(7-9-4-10-13-7)11-8(14)12-6-2-3-6/h4-6H,2-3H2,1H3,(H,9,10,13)(H2,11,12,14)
• InChI Key: LVCKVOOKZJWJDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=NN1)NC(=O)NC2CC2
• Molecular Formula: C8H13N5O
• Molecular Weight: 195.22 g/mol

Description

1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea, also known as CP-21, is a chemical compound that has been extensively studied for its potential therapeutic applications. CP-21 belongs to the class of urea-based compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea is not fully understood, but it is believed to act on the GABAergic system in the brain. 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea has been shown to increase the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This increased GABAergic activity may be responsible for the anti-anxiety and anti-nociceptive effects of 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea.
Biochemical and Physiological Effects:
1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and it has also been shown to reduce anxiety-like behavior. 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea has also been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea has several advantages for use in laboratory experiments. It is a well-established compound with a known synthesis method, and it has been extensively studied for its potential therapeutic applications. However, 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea also has limitations, as its mechanism of action is not fully understood and its effects may vary depending on the specific experimental conditions.

Future Directions

There are several future directions for research on 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea. One area of interest is the potential use of 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea as a treatment for drug addiction in humans. Further research is also needed to fully understand the mechanism of action of 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea and its effects on the GABAergic system in the brain. Additionally, more research is needed to fully understand the potential therapeutic applications of 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea, including its potential use as an anti-inflammatory and anti-nociceptive agent.

Synthesis Methods

The synthesis of 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea involves the reaction of cyclopropyl isocyanate with 1-(1H-1,2,4-triazol-5-yl)ethylamine. The resulting product is then treated with urea to yield 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea. This synthesis method has been well-established in the literature and has been used to produce 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea in large quantities for research purposes.

Scientific Research Applications

1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-nociceptive, and anti-anxiety effects in animal models. 1-cyclopropyl-3-[1-(1H-1,2,4-triazol-5-yl)ethyl]urea has also been shown to have potential as a treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.